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Compound of Interest

Compound Name: Trimethylphenylammonium iodide

Cat. No.: B029342

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety and handling precautions for all laboratory chemicals is paramount.
This guide provides a detailed overview of the safety protocols and handling procedures for
Trimethylphenylammonium iodide (CAS No. 98-04-4).

Chemical Identity:

Name: Trimethylphenylammonium iodide

Synonyms: Phenyltrimethylammonium iodide, (N,N,N)-Trimethylanilinium iodide,
Trimethylanilinium iodide[1][2]

Molecular Formula: COH14IN[3]

Molecular Weight: 263.12 g/mol [3]

Hazard Identification and Classification

Trimethylphenylammonium iodide is classified as a hazardous chemical.[1] It is a white to
light yellow powder or crystalline solid.[4] It is crucial to be aware of its potential health effects
and physical hazards.

GHS Hazard Statements:

 Toxic if swallowed, in contact with skin, or if inhaled (H301 + H311 + H331)[4]
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Causes skin irritation (H315)[3][4]

Causes serious eye damage (H318)[3]

Causes serious eye irritation (H319)[3][4]

May cause respiratory irritation (H335)[3]
Signal Word: Danger[1][3]

Hazard Pictograms:

o Acute Toxicity (skull and crossbones)|[3]
o Corrosion (corrosion)[3]

e [rritant (exclamation mark)[3]

Quantitative Safety Data

A summary of the key quantitative safety data for Trimethylphenylammonium iodide is

presented in the table below for easy reference and comparison.

Parameter Value

Reference

LD50 (Intraperitoneal, Mouse) 55 mg/kg

[3]

Threshold Limit Value (TLV) for
lodides (inhalable fraction and 0.01 ppm

vapor)

[3][5]

Experimental Protocol: Safe Handling and Use

This protocol outlines the standard operating procedure for the safe handling and use of
Trimethylphenylammonium iodide in a laboratory setting.

1. Risk Assessment and Preparation:
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Before commencing any work, conduct a thorough risk assessment for the planned
experiment.

Ensure that a current Safety Data Sheet (SDS) for Trimethylphenylammonium iodide is
readily accessible.[6]

Verify that all necessary personal protective equipment (PPE) is available and in good
condition.

Locate the nearest emergency eyewash station and safety shower and confirm they are
operational.[1]

. Engineering Controls:

All handling of solid Trimethylphenylammonium iodide that may generate dust should be
performed in a well-ventilated area, preferably within a certified chemical fume hood.[7]

Use of a powder handling enclosure is recommended for weighing and transferring the solid.

. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield that conforms to OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][7]

Skin Protection: Wear impervious protective gloves (e.g., nitrile rubber) and a lab coat or
chemical-resistant apron.[6][7] Inspect gloves for any signs of degradation or puncture
before use.[6]

Respiratory Protection: If the risk of inhaling dust exists and engineering controls are
insufficient, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

. Handling and Storage:

Handling:

o Avoid contact with skin, eyes, and clothing.[2]

o Do not breathe dust.[1]
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o Wash hands thoroughly after handling.[1][4]

o Do not eat, drink, or smoke in areas where the chemical is handled.[4]

o Use non-sparking tools to prevent electrostatic discharge.[7]

Storage:

[¢]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][7]

[e]

Store locked up.[1][4]

[e]

Protect from light and moisture as the substance is light-sensitive and hygroscopic.[1][2]

o

Store away from incompatible materials such as strong oxidizing agents.[1]

. Accidental Release Measures:

Minor Spills:

o Evacuate the area.

o Wear appropriate PPE.

o Carefully sweep up the spilled solid, avoiding dust generation, and place it into a suitable,
labeled container for disposal.[6]

Major Spills:

o Evacuate the area and prevent entry.

o Contact emergency services.

o Avoid breathing dust and ensure adequate ventilation.[6]

. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]
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» Skin Contact: Immediately wash the affected area with plenty of soap and water while
removing all contaminated clothing and shoes. Get medical attention.[1][2]

« Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek immediate medical attention.[1][2]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious
person. Seek immediate medical attention.[2]

7. Disposal:

» Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[1][4]

Logical Workflow for Safe Handling

The following diagram illustrates the logical progression of steps to ensure the safe handling of
Trimethylphenylammonium iodide, from initial planning to emergency response.
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Caption: Logical workflow for the safe handling of Trimethylphenylammonium iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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